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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B1139682 Get Quote

This document provides immediate, essential safety, handling, and disposal information for a

substance designated as TS 155-2. Given the lack of specific public data, a conservative

approach based on the principles of chemical safety is required.

Pre-Handling Preparations and Engineering
Controls
Before beginning any work with TS 155-2, it is crucial to have the proper engineering controls

in place to minimize exposure.

Ventilation: All handling of TS 155-2 must be conducted inside a certified chemical fume

hood to prevent the inhalation of vapors, dust, or aerosols.

Emergency Equipment: Ensure that a fully stocked and functional eyewash station and

safety shower are directly accessible and unobstructed.

Spill Kit: A chemical spill kit appropriate for the volume of TS 155-2 being handled should be

readily available.

Required Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure comprehensive protection.

Table 1: Personal Protective Equipment (PPE) for TS 155-2
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Protection Type Specification Rationale

Eye and Face
Chemical splash goggles and

a full-face shield

Protects against splashes,

projectiles, and unknown

corrosive or irritant properties.

Hand
Chemical-resistant gloves

(e.g., Nitrile or Neoprene)

Provides a barrier against

direct skin contact. Double-

gloving is recommended.

Body
Chemical-resistant lab coat or

apron

Protects against splashes and

contamination of personal

clothing.

Respiratory
Work within a certified

chemical fume hood

Primary means of respiratory

protection. A respirator may be

required for emergency

situations.

Step-by-Step Handling and Operational Plan
Adherence to a strict operational protocol is essential for safe handling.

Experimental Workflow Diagram
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1. Preparation Phase

2. Handling Phase

3. Disposal and Cleanup Phase

Review Safety Data Sheet (SDS)

Don all required PPE

Verify Fume Hood is Operational

Weigh/measure TS 155-2 in fume hood

Proceed to handling

Carefully transfer to reaction vessel

Seal container when not in use

Segregate waste into labeled containers

Proceed to cleanup

Decontaminate work surfaces

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A three-phase workflow for the safe handling of TS 155-2.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Segregation: All materials that come into contact with TS 155-2, including gloves,

weigh boats, and pipette tips, must be treated as hazardous waste.

Waste Containers: Use separate, clearly labeled, and sealed containers for solid and liquid

waste. The label must include "Hazardous Waste" and the chemical name "TS 155-2".

Collection: Follow your institution's guidelines for hazardous waste pickup. Do not dispose of

any material containing TS 155-2 down the drain or in regular trash.

Logical Relationship for Waste Disposal
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Experiment Complete

Is waste solid or liquid?

Place in Solid Hazardous Waste Container

Solid

Place in Liquid Hazardous Waste Container

Liquid

Ensure Container is Labeled 'TS 155-2 Hazardous Waste'

Seal Container

Store in Satellite Accumulation Area for Pickup

Click to download full resolution via product page

Caption: Decision-making process for the proper disposal of TS 155-2 waste.

To cite this document: BenchChem. [Essential Safety and Handling Protocol for TS 155-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139682#personal-protective-equipment-for-
handling-ts-155-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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